Cas no 2648961-07-1 (7-thia-4-azaspiro2.5octane hydrochloride)

• Product Name: 7-thia-4-azaspiro2.5octane hydrochloride
• CAS No: 2648961-07-1
• MF: C₆H₁₂ClNS
• MW: 165.68417930603
• MDL: MFCD34168326
• CID: 5416270
• PubChem ID: 155972993
• Update Time: 2025-07-23

7-thia-4-azaspiro2.5octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-thia-4-azaspiro[2.5]octane hydrochloride
• 7-thia-4-azaspiro2.5octane hydrochloride

• MDL： MFCD34168326
• Inchi： 1S/C6H11NS.ClH/c1-2-6(1)5-8-4-3-7-6;/h7H,1-5H2;1H
• InChI Key： IHUMSQNPLRMSPB-UHFFFAOYSA-N
• SMILES： C12(NCCSC1)CC2.Cl

Additional information on 7-thia-4-azaspiro2.5octane hydrochloride

Recent Advances in the Study of 7-Thia-4-Azaspiro[2.5]Octane Hydrochloride (CAS: 2648961-07-1)

7-Thia-4-azaspiro[2.5]octane hydrochloride (CAS: 2648961-07-1) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of 7-thia-4-azaspiro[2.5]octane hydrochloride involves a series of well-optimized chemical reactions, including cyclization and functional group transformations. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for preclinical and clinical studies. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a pharmaceutical agent.

Pharmacological studies have revealed that 7-thia-4-azaspiro[2.5]octane hydrochloride exhibits notable activity in modulating specific biological pathways. For instance, it has been shown to interact with neurotransmitter receptors, suggesting potential applications in neurological disorders such as depression and anxiety. Additionally, preliminary in vitro and in vivo studies indicate its efficacy in targeting enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development.

One of the most promising aspects of this compound is its selectivity and low toxicity profile, as demonstrated in recent cytotoxicity assays. These properties are essential for minimizing off-target effects and enhancing therapeutic efficacy. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of 7-thia-4-azaspiro[2.5]octane hydrochloride, aiding in the design of derivatives with improved pharmacological properties.

Despite these advancements, challenges remain in the development of 7-thia-4-azaspiro[2.5]octane hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 7-thia-4-azaspiro[2.5]octane hydrochloride represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in treating various diseases. This brief highlights the importance of continued investigation into this compound and its derivatives to unlock its full potential in the pharmaceutical industry.